Cas no 871-25-0 (AET dichloride)

• Product Name: AET dichloride
• CAS No: 871-25-0
• MF: C₃H₁₁Cl₂N₃S
• MW: 192.110536813736
• CID: 721420
• Update Time: 2023-08-02

AET dichloride Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,2-aminoethyl ester, hydrochloride (1:2)
• 2-(Aminoethyl)-isothiouronium dihydrochloride
• AET dichloride
• 2-Aminoethylisothiouronium dichloride
• 2-Aminoethyl-2-thiopseudourea dichloride
• S-beta-Aminoethylisothiouronic dihydrochloride
• Pseudourea, 2-thio-, 2-aminoethyl-, dichloride
• 2-(2-Aminoethyl)-2-thiopseudourea dihydrochloride
• Pseudourea, 2-aminoethyl-2-thio-, dihydrochloride
• beta-Aminoaethylisothiuronium-chlorid-hydrochlorid [German]
• beta-Aminoaethylisothiuronium-chlorid-hydrochlorid
• 2-Aminoethyl carbamimidothioate--hydrogen chloride (1/

• Inchi： 1S/C3H9N3S.2ClH/c4-1-2-7-3(5)6;;/h1-2,4H2,(H3,5,6);2*1H
• InChI Key： KKGIJYWJSRZTHR-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C(=N)N)CCN

Computed Properties

• Exact Mass: 191.005
• Monoisotopic Mass: 191.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 63.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Boiling Point: 231.1°C at 760 mmHg
• Flash Point: 93.6°C